Cas no 88196-70-7 ((R)-1-(3-Methoxyphenyl)ethanamine)

(R)-1-(3-Methoxyphenyl)ethanamine structure
88196-70-7 structure
Product Name:(R)-1-(3-Methoxyphenyl)ethanamine
CAS No:88196-70-7
MF:C9H13NO
MW:151.205622434616
MDL:MFCD00671655
CID:61152
PubChem ID:7020759
Update Time:2024-10-26

(R)-1-(3-Methoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(3-Methoxyphenyl)ethanamine
    • (R)-m-Methoxy-alpha-methylbenzylamine
    • (R)-1-(3-METHOXYPHENYL)ETHYLAMINE
    • C9H13NO
    • (S)-(-)-1-(3-methoxylphenyl)ethylamine
    • (S)-1-(3'-methoxyphenyl)ethylamine
    • (S)-1-(m-methoxyphenyl)ethylamine
    • (S)-1-methyl-m-methoxy-benzyl amine
    • (S)-3-(1-Aminoethyl)anisole
    • (S)-m-methoxy-1-phenylethylamine
    • 1-(R)-(3-methoxyphenol)ethylamine
    • R-3-methoxy-Alpha-methylbenzylamine
    • Benzenemethanamine,3-methoxy-a-methyl-, (R)-
    • (R)-3-Methoxy-a-methylbenzylamine
    • (R)-m-Methoxy-a-phenethylamine
    • (R)-m-Methoxy-a-phenylethylamine
    • (1R)-1-(3-methoxyphenyl)ethanamine
    • (1R)-1-(3-methoxyphenyl)ethylamine
    • (1R)-1-(3-methoxyphenyl)ethan-1-amine
    • Phenol,3-[(1R)-1-aminoethyl]-
    • (R)-3-methoxy-alpha-methylbenzylamine
    • CJWGCBRQAHCVHW-SSDOTTSWSA-N
    • (R)-1(3-methoxyphenyl)ethylamine
    • (R)-1-(3-methoxyphenyl) ethanamine
    • (R)-1-(3-methoxy
    • (αR)-3-Methoxy-α-methylbenzenemethanamine (ACI)
    • Benzenemethanamine, 3-methoxy-α-methyl-, (R)- (ZCI)
    • (R)-(+)-1-(3-Methoxyphenyl)ethylamine
    • (R)-3-Methoxy-α-methylbenzylamine
    • (R)-m-Methoxy-α-phenethylamine
    • (R)-m-Methoxy-α-phenylethylamine
    • 88196-70-7
    • AC-13250
    • (R)-1-(3-Methoxy-phenyl)-ethylamine
    • EN300-112645
    • (R)-1-(3-methoxyphenyl)-ethylamine
    • (R)-(+)-1-(3-methoxyphenyl)-ethylamine
    • (1R)-1-(3-Methoxyphenyl)ethanamine, AldrichCPR
    • (r)-1-(3-methoxyphenyl) ethylamine
    • MFCD00671655
    • SCHEMBL335622
    • DS-12736
    • EC 618-126-5
    • (R)-3-Methoxy-alpha-methylbenzylamine, ChiPros(R), produced by BASF, >=99%
    • DTXSID301299481
    • CS-0000277
    • AKOS012536234
    • MDL： MFCD00671655
    • Inchi： 1S/C9H13NO/c1-7(10)8-4-3-5-9(6-8)11-2/h3-7H,10H2,1-2H3/t7-/m1/s1
    • InChI Key： CJWGCBRQAHCVHW-SSDOTTSWSA-N
    • SMILES： [C@@H](C1C=CC=C(OC)C=1)(N)C
    • BRN： 6683688

Computed Properties

  • Exact Mass: 151.10000
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 35.2
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.023
  • Melting Point: 5℃
  • Boiling Point: 66°C 0,4mm
  • Flash Point: 66°C/0.38mm
  • Refractive Index: 1.5335
  • Water Partition Coefficient: Soluble in water (10g/L at 20°C).
  • PSA: 35.25000
  • LogP: 2.41520
  • Sensitiveness: Air Sensitive
  • Solubility: Not determined
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

(R)-1-(3-Methoxyphenyl)ethanamine Security Information

(R)-1-(3-Methoxyphenyl)ethanamine Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(R)-1-(3-Methoxyphenyl)ethanamine Pricemore >>

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(R)-1-(3-Methoxyphenyl)ethanamine Production Method

Production Method 1

88196-70-7 88196-70-7
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  56 h, 10 bar, rt
Reference
Stereoselective Metal-Free Reduction of Chiral Imines in Batch and Flow Mode: A Convenient Strategy for the Synthesis of Chiral Active Pharmaceutical Ingredients
Brenna, Davide ; et al, European Journal of Organic Chemistry, 2017, 2017(1), 39-44

Production Method 2

586-37-8 586-37-8
88196-70-7 88196-70-7
Reaction Conditions
1.1 Reagents: Ammonium acetate ,  Hydrogen Catalysts: (OC-6-22)-Bis(acetato-κO,κO′)[1,1′-[(6S,8S,13aR)-7,8-dihydro-6,8-dimethyl-6H-dib… Solvents: 2,2,2-Trifluoroethanol ;  24 h, 57 bar, 100 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water ;  basified
Reference
Asymmetric Synthesis of Chiral Primary Amines by Ruthenium-Catalyzed Direct Reductive Amination of Alkyl Aryl Ketones with Ammonium Salts and Molecular H2
Tan, Xuefeng ; et al, Journal of the American Chemical Society, 2018, 140(6), 2024-2027

Production Method 3

88196-70-7 88196-70-7
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  16 h, 80 °C
Reference
Chemoenzymatic synthesis of the calcimimetic (+)-NPS R-568 via asymmetric reductive acylation of ketoxime intermediate
Han, Kiwon; et al, Tetrahedron Letters, 2010, 51(27), 3536-3537

Production Method 4

88196-70-7 88196-70-7
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  12 h, 10 atm, 60 °C
1.2 Reagents: Potassium carbonate Solvents: Water ;  1 h, rt
Reference
A simple and efficient synthesis of (S)- and (R)-1-(3-methoxyphenyl)ethylamine
Hu, Meng; et al, Letters in Organic Chemistry, 2007, 4(2), 126-128

Production Method 5

885411-21-2 885411-21-2
88196-70-7 88196-70-7
Reaction Conditions
1.1 Reagents: Thiophenol ,  Potassium carbonate Solvents: Dimethylformamide ;  4 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Rhodium-Catalyzed Enantioselective Arylation of Aliphatic Imines
Kato, Naoya; et al, Chemistry - A European Journal, 2016, 22(23), 7739-7742

Production Method 6

17199-29-0 17199-29-0
88196-70-7 88196-70-7
88196-70-7 88196-70-7
Reaction Conditions
1.1 rt
Reference
A low-waste process to Rivastigmine by waste isomer racemization
Reddy, Ganta Madhusudhan; et al, Chemistry & Biology Interface, 2011, 1(2), 192-197

Production Method 7

91-00-9 91-00-9
100-06-1 100-06-1
88196-70-7 88196-70-7
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Titanium isopropoxide ,  Hydrogen Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]diiridium ,  1-(11bR)-Dinaphtho[2,1-d:1′,2′-f][1,3,2]dioxaphosphepin-4-ylpiperidine Solvents: Dichloromethane ;  24 h, 60 atm, 50 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
2.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide
Reference
Iridium-catalyzed direct asymmetric reductive amination of aromatic ketones
Huang, Haizhou; et al, Organic Chemistry Frontiers, 2017, 4(10), 1976-1980

Production Method 8

586-37-8 586-37-8
88196-70-7 88196-70-7
Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonia Catalysts: Ammonium iodide ,  Carbonylchlorohydrotris(triphenylphosphine)ruthenium ,  Sodium hexafluorophosphate ,  1,1′-Bis[(11bS)-3,5-dihydro-4H-dinaphtho[2,1-c:1′,2′-e]phosphepin-4-yl]ferrocene Solvents: Toluene ;  18 h, 46 bar, 120 °C
Reference
Direct Asymmetric Ruthenium-Catalyzed Reductive Amination of Alkyl-Aryl Ketones with Ammonia and Hydrogen
Gallardo-Donaire, Joan; et al, Journal of the American Chemical Society, 2018, 140(1), 355-361

Production Method 9

88196-70-7 88196-70-7
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Methanol ;  0 °C → rt; overnight, rt
1.2 -
Reference
N-Isopropylsulfinylimines as Useful Intermediates in the Synthesis of Chiral Amines: Expeditive Asymmetric Synthesis of the Calcimimetic (+)-NPS R-568
Fernandez, Inmaculada; et al, Journal of Organic Chemistry, 2008, 73(2), 745-748

Production Method 10

2161394-64-3 2161394-64-3
88196-70-7 88196-70-7
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide
Reference
Iridium-catalyzed direct asymmetric reductive amination of aromatic ketones
Huang, Haizhou; et al, Organic Chemistry Frontiers, 2017, 4(10), 1976-1980

Production Method 11

2316585-58-5 2316585-58-5
88196-70-7 88196-70-7
Reaction Conditions
1.1 Reagents: Anisole ,  Aluminum chloride Solvents: Dichloromethane ;  2 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water ;  rt
Reference
Nickel-Catalyzed Asymmetric Hydrogenation of N-Sulfonyl Imines
Li, Bowen; et al, Angewandte Chemie, 2019, 58(22), 7329-7334

Production Method 12

88196-70-7 88196-70-7
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  1,4-Dioxane ;  0.5 - 1 h, rt
Reference
Iridium-catalyzed diastereoselective amination of alcohols with chiral tert-butanesulfinamide by the use of a borrowing hydrogen methodology
Xi, Xiaomei; et al, Organic & Biomolecular Chemistry, 2019, 17(33), 7651-7654

Production Method 13

1384454-55-0 1384454-55-0
88196-70-7 88196-70-7
Reaction Conditions
1.1 Catalysts: Borane ,  (3aR,5R,7R,7aS)-Octahydro-6,6-dimethyl-5,7-methano-1,3,2-benzoxazaborole Solvents: Tetrahydrofuran ;  5 h, 0 °C
1.2 Solvents: Tetrahydrofuran ;  0 °C; 24 h, rt
1.3 Reagents: Borane Solvents: Tetrahydrofuran ;  24 h, reflux; cooled
1.4 Reagents: Hydrochloric acid Solvents: Water ;  24 h, acidified, rt
1.5 Reagents: Sodium hydroxide Solvents: Water ;  basified
Reference
Enantioselective reduction of ketoxime ethers with borane-oxazaborolidines and synthesis of the key intermediate leading to (S)-rivastigmine
Pakulski, Marcin M.; et al, Tetrahedron: Asymmetry, 2012, 23(9), 716-721

Production Method 14

1233707-35-1 1233707-35-1
88196-70-7 88196-70-7
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  overnight, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  neutralized, rt
Reference
A dimethylzinc/diphenylphosphinoylimine approach to the asymmetric synthesis of the calcimimetic agent NPS R-568
Banerjee, Sucharita; et al, Applied Organometallic Chemistry, 2011, 25(2), 105-109

Production Method 15

88196-70-7 88196-70-7
Reaction Conditions
1.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile ,  Water ;  6 h, 0 °C
Reference
Sulfinamide Phosphinates as Chiral Catalysts for the Enantioselective Organocatalytic Reduction of Imines
Chelouan, Ahmed; et al, Organic Letters, 2016, 18(13), 3258-3261

Production Method 16

3005994-34-0 3005994-34-0
88196-70-7 88196-70-7
Reaction Conditions
1.1 Reagents: Zinc ,  Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  8 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  basified, rt
Reference
Cobalt-Catalyzed Enantioselective C-H Annulation of Benzylamines with Alkynes: Application to the Modular and Asymmetric Syntheses of Bioactive Molecules
Wu, Yong-Jie; et al, Journal of the American Chemical Society, 2023, 145(45), 24499-24505

(R)-1-(3-Methoxyphenyl)ethanamine Raw materials

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(CAS:88196-70-7)(R)-1-(3-Methoxyphenyl)ethanamine
Order Number:A842493
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Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:56
Price ($):226.0/564.0
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